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Compound of Interest

Compound Name: N-Ethylsuccinimide

Cat. No.: B051488

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth overview of the safety data and handling procedures for N-
Ethylsuccinimide (CAS No. 2314-78-5). The information is intended to equip laboratory
personnel with the necessary knowledge to handle this chemical safely and effectively.

Chemical and Physical Properties

N-Ethylsuccinimide is a dicarboximide compound with the molecular formula CeHoNO:2. It is
essential to understand its physical and chemical properties to ensure safe handling and

storage.
Property Value
Molecular Weight 127.14 g/mol
Appearance Off.—white to light yellow crystalline powder or
solid
Melting Point 41 - 45 °C (105.8 - 113 °F)
Boiling Point 210 °C (410 °F) at 760 mmHg
Flash Point 73 °C (163.4 °F)
Solubility Soluble in water
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Toxicological Data

Understanding the toxicological profile of N-Ethylsuccinimide is critical for risk assessment
and implementing appropriate safety measures. The following table summarizes the available
acute toxicity data.

Toxicity Data Value Species Route

LD50 (Lethal Dose,

464 mg/kg Mouse Oral
50%)
LD50 (Lethal Dose,
316 mg/kg Rat Oral[1]
50%)
LD50 (Lethal Dose, )
427 mg/kg Rat Intraperitoneal[1]
50%)
Dermal LD50 Data not available
Inhalation LC50 Data not available

Hazard Identification and Safety Precautions

N-Ethylsuccinimide is classified as a hazardous substance. Adherence to safety precautions
is mandatory to prevent adverse health effects.

GHS Hazard Statements:

e H315: Causes skin irritation.[1]

e H319: Causes serious eye irritation.[1]

o H335: May cause respiratory irritation.

Precautionary Statements:

e P261: Avoid breathing dust/fume/gas/mist/vapors/spray.

e P264: Wash skin thoroughly after handling.[1]
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o P280: Wear protective gloves/protective clothing/eye protection/face protection.[1]
e P302+P352: IF ON SKIN: Wash with plenty of water.[1]

o P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove
contact lenses, if present and easy to do. Continue rinsing.[1]

o P332+P313: If skin irritation occurs: Get medical advice/attention.
o P337+P313: If eye irritation persists: Get medical advice/attention.

Handling and Storage

Proper handling and storage procedures are crucial to maintain the integrity of N-
Ethylsuccinimide and ensure the safety of laboratory personnel.

¢ Handling: Handle in a well-ventilated area. Avoid formation of dust and aerosols. Use non-
sparking tools. Prevent fire caused by electrostatic discharge steam. Avoid contact with skin,
eyes, and clothing.

o Storage: Keep containers tightly closed in a dry, cool, and well-ventilated place. Store away
from incompatible materials such as strong oxidizing agents, strong acids, and strong bases.

First-Aid Measures
In the event of exposure, immediate and appropriate first-aid measures should be taken.

« Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. If not breathing,
give artificial respiration. Seek immediate medical attention.

o Skin Contact: Immediately wash off with soap and plenty of water. Remove contaminated
clothing and shoes. Get medical attention if irritation develops.

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses, if
present and easy to do. Continue rinsing. Seek immediate medical attention.

 Ingestion: Do NOT induce vomiting. Never give anything by mouth to an unconscious
person. Rinse mouth with water. Call a physician or poison control center immediately.
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Fire-Fighting Measures

o Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or
carbon dioxide.

o Specific Hazards: Thermal decomposition can lead to the release of irritating gases and
vapors, including nitrogen oxides and carbon oxides.

¢ Protective Equipment: Wear self-contained breathing apparatus (SCBA) and full protective
gear.

Accidental Release Measures

In case of a spill, follow these procedures to mitigate the hazard.

e Personal Precautions: Ensure adequate ventilation. Use personal protective equipment as
required. Avoid dust formation.

e Environmental Precautions: Prevent further leakage or spillage if safe to do so. Do not let
product enter drains.

» Methods for Cleaning Up: Sweep up and shovel into suitable containers for disposal. Avoid
generating dusty conditions.

Experimental Protocols Overview

The quantitative data presented in this guide are determined by standardized experimental
protocols, primarily those established by the Organisation for Economic Co-operation and
Development (OECD).

e Physical and Chemical Properties:

o Melting Point/Melting Range (OECD 102): This guideline describes methods such as the
capillary tube method to determine the temperature at which a substance transitions from
a solid to a liquid.

o Boiling Point (OECD 103): This guideline outlines methods like ebulliometry to determine
the temperature at which the vapor pressure of a liquid equals the atmospheric pressure.
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o Flash Point: Determined using methods like the Pensky-Martens closed-cup tester (ASTM
D93) or Cleveland open-cup method (ASTM D92). The flash point is the lowest
temperature at which a liquid can vaporize to form an ignitable mixture in air.

» Toxicological Studies:

o Acute Oral Toxicity (OECD 401, 420, 423, or 425): These guidelines describe procedures
for determining the median lethal dose (LD50) of a substance when administered orally to
rodents. The methods involve administering the substance at various dose levels and
observing the mortality rate over a set period.

o Acute Dermal Toxicity (OECD 402): This guideline details the procedure for assessing the
toxicity of a substance upon dermal application, typically on rabbits, to determine the
dermal LD50.

o Acute Inhalation Toxicity (OECD 403): This guideline provides methods for evaluating the
toxicity of a substance when inhaled by rodents, to determine the median lethal
concentration (LC50).

Due to the proprietary nature of specific study reports, detailed experimental protocols for N-
Ethylsuccinimide are not publicly available. However, the methodologies would follow the
principles outlined in the relevant OECD guidelines.

Logical Workflow for Spill Handling

The following diagram illustrates the logical steps to be taken in the event of an N-
Ethylsuccinimide spill.
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Evacuate Immediate Area

!

Don Appropriate PPE
(Gloves, Goggles, Respirator)

!

Ensure Adequate Ventilation

'

Contain Spill
(Use inert absorbent material)

!

Collect Spilled Material
(Use non-sparking tools)

'

Place in a Sealed Container
for Disposal

!

Decontaminate Spill Area

Spill Handled

Click to download full resolution via product page

Workflow for handling an N-Ethylsuccinimide spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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